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Compound of Interest

Compound Name:
2-chloro-N-[3-

(trifluoromethyl)phenyl]acetamide

CAS No.: 351-38-2

Cat. No.: B1580718

Get Quote

Chemical Profile & Significance
IUPAC Name: 2-chloro-N-[3-(trifluoromethyl)phenyl]acetamide

Synonyms: 3'-(Trifluoromethyl)-2-chloroacetanilide;

-Chloro-3-trifluoromethylacetanilide

Molecular Formula:

Molecular Weight: 237.61 g/mol

CAS Number: 2593-49-9 (anhydrous form; verify specific batch COA as hydrate forms like

1172845-95-2 exist)

Physical State: White to off-white crystalline solid

Melting Point: Typically 76–80 °C (varies by purity/polymorph)
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Significance: This molecule serves as a "warhead" scaffold. The

-chloroacetamide moiety is a potent electrophile capable of alkylating sulfhydryl groups
(cysteine residues) in enzymes, a mechanism exploited in herbicides (VLCFA inhibitors) and
targeted covalent inhibitors in oncology. The 3-trifluoromethyl group enhances lipophilicity and
metabolic stability, modulating the compound's bioavailability.

Retrosynthetic Analysis
The most efficient disconnection is at the amide bond. The synthesis is a nucleophilic acyl

substitution (Schotten-Baumann type acylation) between an electron-deficient aniline and a

highly reactive acid chloride.

Disconnection: Amide Bond (

)

Nucleophile: 3-(Trifluoromethyl)aniline (m-Aminobenzotrifluoride)

Challenge: The

group is electron-withdrawing, reducing the nucleophilicity of the amine nitrogen compared
to unsubstituted aniline.

Electrophile: Chloroacetyl chloride

Reactivity: High. The

-chlorine increases the electrophilicity of the carbonyl carbon via induction.

Primary Synthesis Pathway (Standard Operating
Procedure)
This protocol utilizes a Dichloromethane (DCM) / Triethylamine (TEA) system. This anhydrous

method is preferred for research-scale synthesis to minimize hydrolysis of the acid chloride and

ensure high purity.

Reagents & Stoichiometry
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Reagent Equiv. MW ( g/mol ) Density (g/mL) Role

3-

(Trifluoromethyl)

aniline

1.0 161.13 1.30
Nucleophile /

Substrate

Chloroacetyl

chloride
1.1 - 1.2 112.94 1.41

Electrophile /

Acylating Agent

Triethylamine

(TEA)
1.2 - 1.5 101.19 0.73

Base (HCl

Scavenger)

Dichloromethane

(DCM)
Solvent 84.93 1.33

Reaction

Medium

Step-by-Step Protocol
Phase 1: Setup & Addition (Exothermic Control)

Preparation: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar

and a pressure-equalizing addition funnel. Flush with nitrogen or argon.

Solvation: Add 3-(trifluoromethyl)aniline (10 mmol, 1.61 g) and DCM (50 mL). Stir until fully

dissolved.

Base Addition: Add TEA (12 mmol, 1.67 mL) to the amine solution.

Cooling: Submerge the RBF in an ice-water bath (0 °C). Allow the internal temperature to

equilibrate.

Acylation: Dilute chloroacetyl chloride (11 mmol, 1.24 g) in 10 mL of DCM in the addition

funnel. Add this solution dropwise over 20–30 minutes.

Critical Control: Maintain internal temperature < 10 °C. The reaction is vigorous; rapid

addition will generate excessive heat and HCl fumes, potentially leading to di-acylation or

decomposition.

Phase 2: Reaction & Monitoring 6. Warming: Once addition is complete, remove the ice bath

and allow the mixture to warm to room temperature (20–25 °C). 7. Stirring: Stir for 2–4 hours.
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8. TLC Monitoring: Check reaction progress using TLC (Solvent: 20% Ethyl Acetate in

Hexanes). The starting aniline spot should disappear.

Phase 3: Workup & Purification 9. Quenching: Pour the reaction mixture into 50 mL of ice-cold

water to hydrolyze excess acid chloride. 10. Extraction: Separate the organic (DCM) layer.

Extract the aqueous layer once with 20 mL DCM. 11. Washing (Crucial for Purity):

Wash combined organics with 1M HCl (2 x 30 mL) to remove unreacted aniline and TEA.
Wash with Saturated

(2 x 30 mL) to neutralize residual acid.
Wash with Brine (1 x 30 mL).

Drying: Dry over anhydrous

or

. Filter off the desiccant.[1]
Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield a crude
solid.
Recrystallization: Recrystallize from Ethanol/Water or Cyclohexane to obtain pure white
needles.

Reaction Mechanism & Pathway Visualization
The reaction follows a classic Nucleophilic Acyl Substitution mechanism via an addition-

elimination pathway.

Mechanism Description:

Nucleophilic Attack: The lone pair on the aniline nitrogen attacks the carbonyl carbon of

chloroacetyl chloride.

Tetrahedral Intermediate: A transient tetrahedral alkoxide intermediate forms.

Elimination: The carbonyl bond reforms, expelling the chloride ion (good leaving group).

Deprotonation: The resulting protonated amide is deprotonated by the base (TEA), driving

the equilibrium forward and preventing the formation of aniline hydrochloride salt (which
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would deactivate the nucleophile).
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Figure 1: Mechanistic pathway for the N-acylation of 3-(trifluoromethyl)aniline.[2][3]
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Issue Probable Cause Corrective Action

Low Yield
Hydrolysis of Chloroacetyl

Chloride

Ensure all glassware is flame-

dried. Use anhydrous DCM.

Check reagent quality (acid

chloride degrades over time).

Impurity: Di-acylation
Excess Acid Chloride / High

Temp

Strictly control temperature (<

5 °C during addition). Add acid

chloride slowly. Ensure 1:1

stoichiometry or slight excess

only.

Impurity: Starting Material Incomplete Reaction

The

group deactivates the amine.

Increase reaction time or

gently reflux (40 °C) if

conversion is slow at RT.

Oiling Out Impure Product

The crude product may be an

oil. Triturate with cold hexanes

or pentane to induce

crystallization.

Safety & Handling (E-E-A-T)
Chloroacetyl Chloride: A potent lachrymator and corrosive. It reacts violently with water to

release HCl gas. Handle only in a functioning fume hood.

3-(Trifluoromethyl)aniline: Toxic by inhalation and skin contact. Potential methemoglobinemia

agent. Wear nitrile gloves and safety glasses.

Waste Disposal: All aqueous washes containing fluorinated aromatics must be segregated

into halogenated waste streams, not general aqueous waste.

References
Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific &
Technical, 1989.
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National Center for Biotechnology Information. PubChem Compound Summary for CID

12542 (Fluoroacetamide derivatives) and related Chloroacetanilides. PubChem.[4][5]

Available at: [Link]

PrepChem.Synthesis of 2-chloro-N-phenylacetamide (General Procedure). Available at:

[Link] (Adapted for trifluoromethyl derivative).

Sigma-Aldrich.Product Specification: 2-Chloro-N-(3-trifluoromethylphenyl)acetamide.

(Verification of chemical identity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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